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Compound of Interest

Cyclopentane-1,1-dicarboxylic
Compound Name: d
aci

Cat. No.: B1361529

. Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Cyclopentane-1,1-dicarboxylic
acid, including its chemical identifiers, physical properties, synthesis protocols, and a review of
its known biological context. This document is intended to serve as a valuable resource for
professionals in research and drug development.

Core Identifiers and Properties

Cyclopentane-1,1-dicarboxylic acid is a dicarboxylic acid with the carboxyl groups attached
to the same carbon atom of a cyclopentane ring.

Table 1: Chemical Identifiers for Cyclopentane-1,1-dicarboxylic acid

Identifier Value

CAS Number 5802-65-3[1]

Molecular Formula C7H1004

Molecular Weight 158.15 g/mol

InChlKey YZFOGXKZTWZVFEN-UHFFFAOYSA-N[2]
SMILES OC(=0)C1(CCCC1)C(0)=0[2]
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Table 2: Physicochemical Properties of Cyclopentane-1,1-dicarboxylic acid

Property Value

Melting Point 187 °C[2]

Boiling Point 368.9 °C at 760 mmHg[1]

Density 1.416 g/cm3[1]

Flash Point 191.1 °C[1]

Refractive Index 1.542[1]

Appearance White crystalline solid[1]

Solubility Excellent solubility in organic solvents[1]

Synthesis and Experimental Protocols

The primary route for synthesizing Cyclopentane-1,1-dicarboxylic acid is through the malonic
ester synthesis, followed by hydrolysis. This process involves the reaction of diethyl malonate
with 1,4-dibromobutane in the presence of a base to form diethyl cyclopentane-1,1-
dicarboxylate, which is then hydrolyzed to the target dicarboxylic acid.

Experimental Protocol: Synthesis of Diethyl
Cyclopentane-1,1-dicarboxylate

This protocol is adapted from established malonic ester synthesis procedures.

Materials:

Diethyl malonate

1,4-dibromobutane

Sodium ethoxide

Absolute ethanol
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Anhydrous ether

Water

Saturated sodium chloride solution

Anhydrous sodium sulfate

Procedure:

A solution of sodium ethoxide is prepared by dissolving sodium in absolute ethanol under
anhydrous conditions.

In a separate flask, equimolar amounts of diethyl malonate and 1,4-dibromobutane are
mixed.

The sodium ethoxide solution is slowly added to the diethyl malonate and 1,4-dibromobutane
mixture while stirring vigorously. The reaction is exothermic and should be controlled to
maintain a smooth reflux.[3]

After the addition is complete, the reaction mixture is refluxed for an additional 2-3 hours to
ensure the completion of the cyclization.

The ethanol is then removed by distillation.
The residue is cooled, and water is added to dissolve the sodium bromide byproduct.

The organic layer, containing the diethyl cyclopentane-1,1-dicarboxylate, is separated. The
aqueous layer is extracted with ether to recover any dissolved product.

The combined organic layers are washed with a saturated sodium chloride solution and dried
over anhydrous sodium sulfate.

The ether is removed by distillation, and the crude diethyl cyclopentane-1,1-dicarboxylate is
purified by vacuum distillation.
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Experimental Protocol: Hydrolysis of Diethyl
Cyclopentane-1,1-dicarboxylate to Cyclopentane-1,1-
dicarboxylic acid

Materials:

Diethyl cyclopentane-1,1-dicarboxylate

Potassium hydroxide (or Sodium hydroxide)

Ethanol

Water

Concentrated hydrochloric acid

Procedure:

The purified diethyl cyclopentane-1,1-dicarboxylate is refluxed with a solution of potassium
hydroxide in ethanol for several hours to facilitate saponification.[4]

» After the hydrolysis is complete, the ethanol is removed by distillation.

e The remaining aqueous solution containing the potassium salt of the dicarboxylic acid is
cooled.

e The solution is then acidified with concentrated hydrochloric acid until the Cyclopentane-
1,1-dicarboxylic acid precipitates out of the solution.

» The precipitated solid is collected by filtration, washed with cold water to remove any
inorganic salts, and then dried.

o Recrystallization from a suitable solvent, such as hot water or an ethanol/water mixture, can
be performed for further purification.

Logical Relationship of Synthesis Steps
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Step 1: Cyclization

Sodium Ethoxide Malonic-Ester Synthesis

Malonic Ester Synthesis
1,4-Dibromobutane \4

»

>
Diethyl Cyclopentane-1,1-dicarboxylate

Malonic Ester Synthesis f

Diethyl Malonate Saponification

Step 2: Hydrolysis

KOH / H20 ; Cyclopentane-1,1-dicarboxylic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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